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Compound of Interest

Compound Name: Propatyl nitrate

Cat. No.: B1217155

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Propatyl nitrate. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Propatyl nitrate is a coronary vasodilator used in the treatment of angina pectoris.[1] Like
other organic nitrates, it acts by releasing nitric oxide, which relaxes vascular smooth muscle.
[2] However, it is also a flammable liquid and vapor with significant health hazards,
necessitating strict safety protocols.[3]

Hazard Identification and Classification

Propatyl nitrate presents several hazards that must be understood and managed. The primary
risks include flammability and various health effects.[3]
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GHS Hazard o o
Hazard Class Description Citations
Statement
Highly flammable
liquid and vapor.
Flammable Liquid H225 / H226 Vapors may form an [3]
explosive mixture with
air.
o Harmful if swallowed
Acute Toxicity H302 + H332 .
or if inhaled.
Skin Causes severe skin
_ o H314 / H315 o [3]
Corrosion/Irritation burns and irritation.
_ Causes serious eye
Serious Eye Damage H314 / H319 [3]
damage.
) o May cause an allergic
Skin Sensitization H317 ) )
skin reaction.
Germ Cell Suspected of causing
o H341 _
Mutagenicity genetic defects.
Carcinogenicity H350 May cause cancer. [3]
Specific Target Organ May cause respirato
PERE TR haas e PR
Toxicity irritation.

Personal Protective Equipment (PPE)

A risk assessment should be performed to determine the appropriate level of PPE required for
the quantity and nature of the work being conducted.[4] The following table summarizes the
recommended PPE for handling Propatyl nitrate.
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Body Part Required PPE

Specifications and o
. Citations
Best Practices

Chemical-resistant
Hands
gloves

Use two pairs of

powder-free nitrile or
neoprene

chemotherapy gloves

meeting ASTM D6978
standards. Change [41[5]
gloves every 30-60

minutes or

immediately if

contaminated or

damaged.

Body Protective clothing

Wear a flame-

retardant, antistatic,

and chemical-resistant
disposable gown over
scrubs or coveralls. [4]
Ensure gowns are

made of a material

like polyethylene-

coated polypropylene.

Safety goggles and
Eyes & Face Y g 99
face shield

Use chemical safety

goggles that meet

OSHA 29 CFR

1910.133 or European

Standard EN166

regulations. A face HIIIe)
shield should be worn

in addition to goggles

when there is a splash

hazard.

Respiratory Respirator (as

needed)

Use in a well-
ventilated area or

chemical fume hood.
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If airborne
concentrations are
high or a significant
spill occurs, a full-face
air-purifying respirator
with appropriate
cartridges or a self-
contained breathing
apparatus (SCBA) is
required.[7] Surgical
masks offer little to no

protection.[5]

Operational Plans: Handling, Storage, and Disposal
Standard Handling Protocol

» Obtain Special Instructions: Before use, obtain and read the Safety Data Sheet (SDS) and all
safety precautions.[3]

e Work Area Preparation: Ensure work is conducted in a well-ventilated area, preferably within
a chemical fume hood.[6]

e Grounding and Bonding: Ground and bond the container and receiving equipment to prevent
static discharge, which can ignite flammable vapors.[6][8]

o Use Safe Equipment: Utilize explosion-proof electrical, ventilating, and lighting equipment.[8]
Use only non-sparking tools.[8]

» Avoid Contamination: Do not eat, drink, or smoke in the handling area. Wash hands and skin
thoroughly after handling.

Container Management: Keep the container tightly closed when not in use.

Storage Plan

« Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and hot
surfaces.[8]
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o Keep the container tightly closed and protect it from direct sunlight.[8]

» Store in a refrigerator or cabinet rated for flammable materials.[8]

Disposal Plan

* Waste Identification: Propatyl nitrate and any materials contaminated with it (e.g.,
absorbent pads, used PPE) are considered hazardous waste.

e Containment: Collect waste in suitable, closed, and properly labeled containers.

» Disposal: Dispose of the contents and container through an approved and licensed waste
disposal plant.[8] Do not release into the environment.[8]

Emergency Protocols

Immediate and correct action during an emergency is critical.

EXxposure Response
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Exposure Route

Immediate Action

Follow-Up Citations

Skin Contact

Take off immediately
all contaminated
clothing. Drench the
affected area with
plenty of running
water for at least 15
minutes.[6][9] Do not
scrub the skin.[9]

Seek immediate
medical attention.[6]
Wash contaminated

clothing before reuse.

[6]

Eye Contact

Immediately flush
eyes with plenty of
water for at least 15
minutes, occasionally
lifting the upper and
lower eyelids.[6][10]
Remove contact
lenses if present and

easy to do.

Seek immediate

medical attention.[6]

Inhalation

Remove the person
from the exposure
area to fresh air
immediately.[6] Keep
them comfortable,
warm, and at rest.[9] If
breathing is difficult or
has stopped, provide
artificial respiration
(do not use mouth-to-
mouth).[6]

Call a poison center or

doctor immediately.

Ingestion

Rinse the mouth
thoroughly with water.
Do NOT induce
vomiting.[6] If the
person is conscious

and alert, give 2-4

Seek immediate

medical attention.[6]

[9]
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cupfuls of milk or

water.[6]

Spill Response Protocol

This protocol outlines the steps for managing a chemical spill. For large or unknown spills,
evacuate the area and contact emergency services.[10][11]

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate
area.[11]

» Assess the Spill: From a safe distance, assess the size and nature of the spill. If it is a major
spill or involves volatile materials, evacuate the room, close the door, and call for emergency
response.[10][11]

o Ventilate: If safe to do so, increase ventilation by opening windows or ensuring the fume
hood is operating correctly.[9]

o Don PPE: Before cleanup, don the appropriate PPE as detailed above, including respiratory
protection if necessary.

» Contain the Spill: Use an inert, absorbent, non-combustible material (e.g., sand, diatomite,
universal binders) to contain the spill.[12]

o Absorb and Collect: Carefully absorb the spilled liquid. Use non-sparking tools to collect the
absorbed material and place it into a suitable, closed container for hazardous waste
disposal.[8][12]

o Decontaminate: Clean the spill area with an appropriate decontaminating solution, followed
by soap and water.

» Dispose of Waste: All contaminated materials, including PPE, must be placed in a sealed
container and disposed of as hazardous waste.[8]

Workflow and Data Summary
Logical Workflow for Spill Response
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The following diagram illustrates the decision-making process for responding to a Propatyl
nitrate spill.

Assess Spill Size
and Risk

Is Spill Major
or Unmanageable?

Minor, Manageable Spill

Evacuate Area
Call Emergency Response

Don Appropriate PPE

Contain Spill with
Inert Absorbent

Collect Waste into
Sealed Container

Decontaminate Area

Dispose of all materials
as Hazardous Waste

End of Procedure
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Caption: Logical workflow for responding to a Propatyl nitrate spill.

Quantitative Chemical Data

This table summarizes key physical and chemical properties of a related nitrate compound,
which can be indicative for Propatyl nitrate.

Property Value Method/Condition Citation
Boiling Point 99 °C /210 °F lit.
Density 0.872 g/mL 25°C /77 °F

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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